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Compound of Interest

Compound Name: Ro 23-7637

Cat. No.: B1680666 Get Quote

Disclaimer: This document provides guidance on the proper disposal of the research chemical

Ro 23-7637 based on available data. A complete, verified Safety Data Sheet (SDS) for Ro 23-
7637 is not publicly available. Therefore, it is imperative to consult the official SDS provided by

your supplier and contact your institution's Environmental Health and Safety (EHS) department

for specific disposal instructions tailored to your location and regulations. The information

herein should be used as a supplementary resource to enhance safety awareness.

Ro 23-7637 is an orally active, efficacious antiobesity agent used in research settings[1][2].

Due to its potent biological activity and potential hazards, including being harmful if swallowed,

fatal if inhaled, and a suspected mutagen, stringent safety and disposal protocols are

paramount.

Chemical and Hazard Information
A summary of the known properties and hazards associated with substances related to Ro 23-
7637 is presented below. This information underscores the critical need for cautious handling

and disposal.
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Property Data Source

CAS Number 107071-66-9 [3]

Molecular Weight 480.7 g/mol [3]

GHS Hazard Statements H302: Harmful if swallowed

H330: Fatal if inhaled

H341: Suspected of causing

genetic defects

Precautionary Statements
P201: Obtain special

instructions before use

P260: Do not breathe dust

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

P284: Wear respiratory

protection

Proper Disposal Procedures
Given the significant hazards, particularly the acute inhalation toxicity and potential for genetic

defects, all waste containing Ro 23-7637 must be treated as hazardous waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Ro 23-7637 or its waste, ensure you are wearing the appropriate PPE:

Respiratory Protection: A NIOSH-approved respirator is essential, especially when handling

the solid compound or any procedure that could generate dust or aerosols.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles.
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Body Protection: A lab coat or chemical-resistant apron.

Step 2: Waste Segregation and Collection

Solid Waste:

Collect all solid waste contaminated with Ro 23-7637 (e.g., unused compound,

contaminated filter paper, weighing boats) in a dedicated, clearly labeled hazardous waste

container.

The container should be made of a compatible material and have a secure lid.

Liquid Waste:

Collect all liquid waste containing Ro 23-7637 (e.g., solutions, reaction mixtures) in a

dedicated, sealed, and leak-proof hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your EHS

department.

Sharps Waste:

Any sharps (e.g., needles, pipette tips) contaminated with Ro 23-7637 must be disposed

of in a designated sharps container for hazardous chemical waste.

Step 3: Labeling

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Ro 23-7637"

The specific hazards: "Toxic," "Mutagen"

The accumulation start date

Step 4: Storage
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Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory. The storage area should be well-ventilated and have secondary

containment to prevent spills.

Step 5: Disposal

Never dispose of Ro 23-7637 down the drain or in the regular trash.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide the EHS department with a complete and accurate inventory of the waste.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the critical steps for safely handling Ro 23-7637 from receipt

to disposal.
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Caption: Workflow for safe handling and disposal of Ro 23-7637.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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